4-((6-acetamidopyridazin-3-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butanamide

• IUPAC Name: 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)butanamide
• InChI: InChI=1S/C18H20N4O4S/c1-12(23)19-16-6-7-18(22-21-16)27-10-2-3-17(24)20-13-4-5-14-15(11-13)26-9-8-25-14/h4-7,11H,2-3,8-10H2,1H3,(H,20,24)(H,19,21,23)
• InChI Key: SNJJOBBHFVQSJL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(C=C1)SCCCC(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol

Description

4-((6-acetamidopyridazin-3-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butanamide is a useful research compound. Its molecular formula is C18H20N4O4S and its molecular weight is 388.44. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Agents

Research led by Abbasi et al. (2016) aimed at the synthesis of new N-substituted sulfonamides incorporating benzodioxane moiety to explore their antibacterial potential. The synthesized compounds exhibited potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains, indicating their promise as antibacterial agents Abbasi et al., 2016.

Antimicrobial Activity Enhancement

A study by Raval et al. (2012) involved microwave-assisted synthesis of 2-substituted phenyl-2,3-dihydrobenzo[b][1,4]thiazepine-3-carboxamide derivatives, demonstrating significant antibacterial and antifungal activities. This study highlights the potential for rapid synthesis techniques to enhance antimicrobial drug development Raval et al., 2012.

Enzyme Inhibitory Potential

The work by Abbasi et al. (2019) focused on the enzyme inhibitory potential of new sulfonamides with benzodioxane and acetamide moieties against α-glucosidase and acetylcholinesterase, revealing substantial inhibitory activity. This suggests their potential use in treating diseases like diabetes and Alzheimer's Abbasi et al., 2019.

Dopamine D4 Receptor Ligands

Kügler et al. (2011) developed new dopamine receptor D4 ligands with high affinity and selectivity, potentially useful for imaging studies related to psychiatric disorders. Their research emphasizes the importance of lipophilicity in minimizing nonspecific binding Kügler et al., 2011.

Antitumor Activities

Research on novel N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamides by Wu et al. (2017) showed potent antiproliferative activity against human cervical and lung cancer cell lines, highlighting the antitumor potential of such compounds Wu et al., 2017.

Mechanism of Action

Target of Action

It is generally related to 2,3-dihydrobenzo[b][1,4]dioxin-6-yl containing compounds that are useful as immunomodulators .

Mode of Action

It is known that immunomodulators work by modulating or regulating the immune system, enhancing the body’s immune response to a disease or suppressing it to mitigate an overactive immune response .

Biochemical Pathways

As an immunomodulator, it can be inferred that it may influence pathways related to immune response .

Result of Action

As an immunomodulator, it may have effects on immune cells and could potentially be useful for the treatment of various diseases, including cancer and infectious diseases .